Cas no 1354028-97-9 ((S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-propan-1-one)

• Product Name: (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-propan-1-one
• CAS No: 1354028-97-9
• MF: C₁₉H₂₉N₃O
• MW: 315.453064680099
• CID: 2158755
• Update Time: 2025-05-16

(S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-propan-1-one
• (S)-2-Amino-1-{3-[(benzylcyclopropylamino)methyl]piperidin-1-yl}propan-1-one
• (2S)-2-Amino-1-(3-((benzyl(cyclopropyl)amino)methyl)piperidin-1-yl)propan-1-one
• AM97329
• (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-propan-1-one

• Inchi： 1S/C19H29N3O/c1-15(20)19(23)21-11-5-8-17(13-21)14-22(18-9-10-18)12-16-6-3-2-4-7-16/h2-4,6-7,15,17-18H,5,8-14,20H2,1H3/t15-,17?/m0/s1
• InChI Key： YHDKSWMEVRLDFW-MYJWUSKBSA-N
• SMILES： O=C([C@H](C)N)N1CCCC(C1)CN(CC1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-propan-1-one

Compound CAS No. 1354028-97-9: A Comprehensive Overview

The compound with CAS No. 1354028-97-9, known as (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-propan-1-one, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a piperidine ring, a cyclopropyl group, and a benzyl substituent, all of which contribute to its unique chemical properties and potential biological activity.

Recent studies have highlighted the importance of this compound in drug discovery efforts, particularly in the development of novel therapeutic agents targeting various disease states. The (S)-configuration at the amino-propanone moiety is critical for its stereochemical properties, which are essential for interactions with biological targets such as enzymes or receptors.

One of the most intriguing aspects of this compound is its potential as a building block in the synthesis of more complex molecules with enhanced pharmacological profiles. Researchers have explored its role in constructing bioactive compounds with improved solubility, stability, and bioavailability. For instance, modifications to the benzyl-cyclopropyl-amino group have been shown to significantly influence the compound's ability to penetrate cellular membranes and bind to target proteins.

Moreover, advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as asymmetric catalysis and convergent synthesis have been employed to optimize its synthesis, reducing costs and improving yield. These developments are particularly important for transitioning from laboratory-scale production to industrial manufacturing.

The biological evaluation of (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-propan-1-one has revealed promising results in preclinical models. Studies indicate that it exhibits selective activity against certain enzymes implicated in neurodegenerative diseases, making it a potential candidate for further investigation in Alzheimer's disease research.

In addition to its therapeutic potential, this compound has also been utilized as a tool in chemical biology to study protein-protein interactions and signaling pathways. Its ability to modulate these processes underscores its versatility as both a research tool and a lead compound for drug development.

Looking ahead, ongoing research is focused on understanding the mechanistic basis of its biological activity at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate how this compound interacts with its target proteins and how these interactions translate into functional outcomes.

In conclusion, (S)-2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-propan-1-one (CAS No. 1354028-97-9) represents a significant advancement in chemical design and synthesis. Its unique structure, coupled with promising biological activity, positions it as a valuable asset in both academic research and industrial drug development.